Cas no 126452-01-5 (6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-)
![6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- structure](https://www.kuujia.com/scimg/cas/126452-01-5x300.png)
126452-01-5 structure
Product Name:6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-
CAS No:126452-01-5
Molecular Formula:C11H14N4O3
Molecular Weight:250.25386
CID:203229
PubChem ID:135409392
6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- Properties
Names and Identifiers
-
- 6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-
- 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-3H-purin-6-one
- (+-)bis(HOCH2)Cyclobut-H
- 126452-01-5
- 6H-Purin-6-one, 9-[2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, (1a,2b,3a)-(1)-
- SCHEMBL8537379
- (+/-)-Cyclobut-H
- 9-[2,3-Bis(hydroxymethyl)cyclobutyl]-9H-purin-6-ol
- (+/-)-9-[(1.beta.,2.alpha.,3.beta.)-2,3-bis(hydroxymethyl)-1-cyclobutyl]hypoxanthine
- DTXSID10925553
- 6H-Purin-6-one, 9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, (1alpha,2beta,3alpha)-(1)-
- (+/-)bis(HOCH2)Cyclobut-H
- (+-)-Cyclobut-H
- (+-)-9-((1beta,2alpha,3beta)-2,3-bis(hydroxymethyl)-1-cyclobutyl)hypoxanthine
- 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1H-purin-6-one
-
- InChIKey: YPVODBLNEFGBHJ-BWZBUEFSSA-N
- Inchi: InChI=1S/C11H14N4O3/c16-2-6-1-8(7(6)3-17)15-5-14-9-10(15)12-4-13-11(9)18/h4-8,16-17H,1-3H2,(H,12,13,18)/t6-,7-,8-/m1/s1
- SMILES: OC[C@H]1C[C@@H](N2C=NC3C(N=CNC2=3)=O)[C@@H]1CO
Computed Properties
- Exact Mass: 250.10672
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 250.107
- Heavy Atom Count: 18
- Complexity: 375
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.3
- Topological Polar Surface Area: 99.7Ų
Experimental Properties
- PSA: 99.74
- Refractive Index: 1.818
- Boiling Point: 608.1°Cat760mmHg
- Flash Point: 321.6°C
- Density: 1.77
6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- Related Literature
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Minoo J. Moghaddam,Mioko Hirabayashi,Penny A. Bean,Lynne J. Waddington,Judith A. Scoble,Gregory Coia Biomater. Sci., 2014,2, 924-935
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Jia Liu,Dan Xie,Zhen Liu Analyst, 2021,146, 2878-2885
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Francesco Barsotti,Giovanni Ghigo,Silvia Berto,Davide Vione Photochem. Photobiol. Sci., 2017,16, 527-538
-
Vernon C. Gibson,Carl Redshaw,Mark R. J. Elsegood New J. Chem., 2002,26, 16-19
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Yufeng Zhang,Lipeng Zhang,Chun Song,Yangyuanxiang Qin,Lianyue Lu,Wei Zhu Chem. Commun., 2022,58, 2496-2499
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Cui-Lian Liu,Li-Peng Zhou,Debakanta Tripathy,Qing-Fu Sun Chem. Commun., 2017,53, 2459-2462
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Mahshid Hashemkhani,Gozde Demirci,Ali Bayir,Abdullah Muti,Layla Mohammad Hadi,Elnaz Yaghini,Marilena Loizidou,Alexander J. MacRobert Nanoscale, 2021,13, 14879-14899
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Kazuya Arashiba,Shimpei Naniwa,Kazuo Kato,Hiromasa Tanaka,Kazunari Yoshizawa,Yoshiaki Nishibayashi Phys. Chem. Chem. Phys., 2020,22, 12368-12372
-
Jing Wu,Xianhu Liu,Lili Wang,Lijun Dong,Qiaosheng Pu Analyst, 2012,137, 519-525
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